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Compound of Interest

Compound Name: MM-589 Tfa

Cat. No.: B15092683 Get Quote

Technical Support Center: MM-589 Tfa
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing MM-589 Tfa in their experiments. The information is

tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is MM-589 Tfa and what is its mechanism of action?

MM-589 Tfa is a potent and cell-permeable macrocyclic peptidomimetic inhibitor of the protein-

protein interaction (PPI) between WD repeat domain 5 (WDR5) and mixed lineage leukemia

(MLL).[1][2][3] By binding to WDR5, MM-589 Tfa disrupts the formation of the WDR5-MLL

complex, which is crucial for the histone methyltransferase (HMT) activity of MLL.[1][3] This

inhibition of H3K4 methyltransferase activity is particularly effective in leukemia cell lines with

MLL translocations.[1]

Q2: What are the recommended storage and handling conditions for MM-589 Tfa?

For optimal stability, MM-589 Tfa should be stored at -20°C for up to one month or at -80°C for

up to six months, protected from moisture.[4][5] When preparing a stock solution, it is

recommended to aliquot the solution to avoid repeated freeze-thaw cycles.[4] If water is used

as the solvent for the stock solution, it should be filtered and sterilized before use.[5]
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Q3: In which solvents is MM-589 Tfa soluble?

MM-589 Tfa is soluble in DMSO at a concentration of 25 mg/mL (36.40 mM), which may be

aided by ultrasonication and warming to 60°C.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data for MM-589 Tfa based on published

findings.

Table 1: In Vitro Potency of MM-589 Tfa

Target/Assay IC50 Value Reference

WDR5 Binding 0.90 nM [1][2]

MLL H3K4 Methyltransferase

Activity
12.7 nM [1][2]

Table 2: Cell Growth Inhibition by MM-589 Tfa in Leukemia Cell Lines

Cell Line IC50 Value Incubation Time Reference

MV4-11 0.25 µM 4 or 7 days [1]

MOLM-13 0.21 µM 4 or 7 days [1]

HL-60 8.6 µM Not Specified [1]
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General Experimental Workflow for MM-589 Tfa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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